Cas no 143185-43-7 (Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester is a tert-butyl-protected carbamate derivative featuring a pyridinylethyl substituent. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The tert-butyloxycarbonyl (Boc) group offers stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for stepwise synthesis. The pyridinyl moiety enhances solubility in polar solvents and may contribute to metal coordination properties. Its well-defined reactivity profile and compatibility with a range of reaction conditions make it a practical choice for constructing complex nitrogen-containing molecular frameworks. The compound is typically handled under inert atmospheres due to sensitivity to moisture and strong acids.
Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester structure
143185-43-7 structure
Product Name:Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester
CAS No:143185-43-7
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD03840873
CID:108210
PubChem ID:22027815
Update Time:2025-05-21

Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester
    • 2-(2-N-BOC-AMINOETHYL) PYRIDINE
    • tert-Butyl 2-pyridin-2-ylethylcarbamate
    • tert-butyl N-(2-pyridin-2-ylethyl)carbamate
    • 2-(1-NAPHTHALENYLCARBONYL)-PROPANEDINITRILE
    • 2-(Pyridin-2-yl)ethylcarbamic acid tert-butyl ester
    • 2-[2-(t-butoxycarbonylamino)ethyl]pyridine
    • tert-Butyl 2-(2-pyridyl)ethylcarbamate
    • TERT-BUTYL 2-(PYRIDIN-2-YL)ETHYLCARBAMATE
    • TERT-BUTYL N-[2-(PYRIDIN-2-YL)ETHYL]CARBAMATE
    • 2-(2-n-boc-aminoethyl)pyridine
    • AKOS013101944
    • SCHEMBL4424813
    • J-007759
    • CS-0328729
    • MFCD03840873
    • 2-[2-(N-t-butoxycarbonylamino)ethyl]-pyridine
    • D84507
    • AC-12765
    • AB16773
    • FRZBAKFWDAGSGM-UHFFFAOYSA-N
    • TS-00531
    • N-t-butoxycarbonyl 2-(pyrid-2-yl) ethylamine
    • 143185-43-7
    • DTXSID60621750
    • (2-Pyridin-2-yl-ethyl)-carbamic acid t-butyl ester
    • tert-Butyl(2-(pyridin-2-yl)ethyl)carbamate
    • tert-Butyl (2-(pyridin-2-yl)ethyl)carbamate
    • 2-[2-(N-t-butoxycarbonylamino)ethyl]pyridine
    • tert-Butyl [2-(pyridin-2-yl)ethyl]carbamate
    • N-Boc-2-Chloro-L-phenylalanine
    • N-t-butoxycarbonyl 2-(pyrid-2-yl)ethylamine
    • MDL: MFCD03840873
    • Inchi: 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-9-7-10-6-4-5-8-13-10/h4-6,8H,7,9H2,1-3H3,(H,14,15)
    • InChI Key: FRZBAKFWDAGSGM-UHFFFAOYSA-N
    • SMILES: O(C(NCCC1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 222.13700
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.22000
  • LogP: 2.53970

Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 143185-43-7)

Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 143185-43-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine moiety, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, combining a carbamate group with a tert-butyl ester, makes it a valuable intermediate for drug discovery and material science applications.

In recent years, the demand for pyridine-based compounds like Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester has surged due to their versatility in medicinal chemistry. Researchers frequently explore its potential in designing enzyme inhibitors and receptor modulators, addressing trending topics such as targeted drug delivery and sustainable synthesis. The compound’s CAS No. 143185-43-7 is often searched alongside keywords like "pyridine derivatives in drug development" or "tert-butyl carbamate applications", reflecting its relevance in cutting-edge science.

The synthesis of Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester involves N-protection strategies, a technique widely discussed in organic chemistry forums. Its stability under mild conditions makes it ideal for peptide coupling reactions and protecting group chemistry. These attributes align with the growing interest in green chemistry and atom-efficient processes, topics dominating academic and industrial discussions.

Analytical methods for characterizing CAS No. 143185-43-7 typically include HPLC, NMR spectroscopy, and mass spectrometry. Such techniques ensure purity and compliance with regulatory standards, a concern frequently raised in pharmaceutical quality control searches. The compound’s solubility in organic solvents like dichloromethane and DMF further enhances its utility in lab-scale and industrial settings.

Beyond pharmaceuticals, Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester finds niche applications in material science, particularly in polymer modification. Its pyridine ring contributes to coordination chemistry, enabling the development of metal-organic frameworks (MOFs)—a hot topic in nanotechnology research. This interdisciplinary appeal positions the compound as a subject of interest in both academic publications and patent filings.

Safety and handling of CAS No. 143185-43-7 adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and ventilation. While not classified as hazardous, its handling guidelines are often queried alongside terms like "safe storage of carbamates", underscoring the importance of chemical safety education in research environments.

In summary, Carbamic acid,N-[2-(2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 143185-43-7) exemplifies the intersection of organic synthesis and applied chemistry. Its multifaceted applications—from drug intermediates to advanced materials—make it a compound of enduring scientific and commercial value, resonating with contemporary search trends and research priorities.

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